Cas no 98093-92-6 (Marchantin D)

• Product Name: Marchantin D
• CAS No: 98093-92-6
• MF: C₂₈H₂₄O₆
• MW: 456.486568450928
• CID: 2021475
• PubChem ID: 44584300
• Update Time: 2025-04-21

Marchantin D Chemical and Physical Properties

Names and Identifiers

• Marchantin D
• 2,15-dioxapentacyclo[21.2.2.13,7.110,14.116,20]triaconta-1(25),3(30),4,6,10(29),11,13,16,18,20(28),23,26-dodecaene-4,5,8,17-tetrol
• CHEMBL465827
• 2,15-dioxapentacyclo(21.2.2.13,7.110,14.116,20)triaconta-1(25),3(30),4,6,10(29),11,13,16,18,20(28),23,26-dodecaene-4,5,8,17-tetrol
• 98093-92-6

• Inchi： 1S/C28H24O6/c29-23-6-2-4-19-10-7-17-8-11-21(12-9-17)33-26-16-20(15-25(31)27(26)32)24(30)14-18-3-1-5-22(13-18)34-28(19)23/h1-6,8-9,11-13,15-16,24,29-32H,7,10,14H2
• InChI Key： NJNMMLUSUMUVMX-UHFFFAOYSA-N
• SMILES： OC1C2C=C(C(=C(C=2)OC2C=CC(=CC=2)CCC2C(=C(C=CC=2)O)OC2=CC(=CC=C2)C1)O)O

Computed Properties

• Exact Mass: 456.15728848Da
• Monoisotopic Mass: 456.15728848Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 0
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.893
• Topological Polar Surface Area: 99.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignans, neolignans and related compounds
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds